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Cat. No.: B1667447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bismuth oxide (Bi₂O₃) and its derivatives are increasingly integral to modern pyrotechnic

formulations, primarily as a non-toxic and environmentally benign alternative to traditional lead-

based compounds. This document provides detailed application notes and experimental

protocols for the use of bismuth-based materials in various pyrotechnic applications, including

crackling stars, time-delay compositions, and colored smoke formulations.

Application as a Lead Replacement in "Dragon's
Eggs" (Crackling Stars)
Bismuth trioxide is a crucial component in the formulation of "dragon's eggs," the small

pyrotechnic stars that produce a characteristic crackling or popping sound.[1][2][3] In this

application, it serves as a non-toxic substitute for hazardous lead compounds, such as lead

tetroxide.[2][4][5] The crackling effect is achieved through the rapid, explosive combustion of

the granulated pyrotechnic mixture.

Quantitative Data: Crackling Star Formulations
The following table summarizes common formulations for bismuth-based crackling microstars.

The compositions are typically bound with a nitrocellulose lacquer.
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Component
Formulation
#1[2]

Formulation
#2[4]

Formulation
#3[6]

Formulation
#4[5]

Bismuth Trioxide

(Bi₂O₃)
75% 81.80% - -

Bismuth

Subnitrate
- - 70% -

Bismuth

Subcarbonate
- - - 75-90%

Magnalium

(Mg/Al)
15% (-200 mesh)

9.10% (-100

mesh)
20% (-80 mesh)

10-15% (200

mesh)

Copper(II) Oxide

(CuO)
10% 9.10% 10% 10%

Aluminum (Al)
5% (200 mesh

atomized)
- - -

Experimental Protocol: Preparation of Crackling
Microstars
This protocol outlines the steps for preparing crackling microstars based on the formulations

provided.

Materials:

Bismuth Trioxide (or Bismuth Subnitrate/Subcarbonate)

Magnalium powder (specified mesh size)

Copper(II) Oxide powder

Aluminum powder (if required)

Nitrocellulose lacquer (10% solution in a suitable solvent like acetone)

Sieve (e.g., 1mm mesh)
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Mixing bowls and non-sparking tools

Drying area with good ventilation

Procedure:

Dry Mixing: Carefully weigh the powdered components according to the desired formulation.

In a clean, dry mixing bowl, thoroughly mix the dry powders using non-sparking tools until a

homogenous mixture is achieved.

Binding: Slowly add the 10% nitrocellulose lacquer to the dry mix while continuously stirring.

[4][6] Continue adding the binder until the composition reaches a consistency similar to wood

putty or a thick dough.[4][6]

Granulation: Pass the wet composition through a sieve (e.g., 1mm mesh) to form small

granules or "microstars."[4][6]

Drying: Spread the granulated stars on a drying screen in a well-ventilated area, away from

any ignition sources. Allow the stars to dry completely. The solvent from the lacquer must be

fully evaporated.

Priming (Optional but Recommended): For reliable ignition, the dried stars can be primed

with a suitable pyrotechnic priming composition.

Visualization: Workflow for Crackling Star Production
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Workflow for Bismuth-Based Crackling Star Production

Preparation

Quality Control

Weigh Components:
- Bismuth Compound

- Magnalium
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Caption: Workflow for the production of bismuth-based crackling stars.
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Application in Pyrotechnic Time Delay
Compositions
Bismuth trioxide serves as an effective oxidizer in pyrotechnic time delay compositions, which

are critical for sequencing events in applications like mine blasting detonators.[7][8] These

formulations are designed to burn at a slow, predictable rate. Manganese (Mn) and tin (Sn) are

common fuels used in conjunction with bismuth oxide for these applications.[9][10][11]

Quantitative Data: Bismuth-Based Time Delay
Compositions
The following tables summarize the burn rates of various bismuth trioxide-based time delay

compositions.

Table 2.1: Manganese/Bismuth Trioxide Binary Compositions[7][8]

Manganese (wt. %)
Bismuth Trioxide
(wt. %)

Burn Rate (mm/s) -
Open Burn

Burn Rate (mm/s) -
Closed Tube

25 75
Combustion

Supported
-

30 70 11.2 -

35 65 11.3 -

55 45 2.5 -

Note: Closed burn tests in glass tubes for Mn/Bi₂O₃ compositions resulted in burn rates of 6.3

to 11.2 mm/s.[7][8]

Table 2.2: Tin/Manganese/Bismuth Trioxide Ternary Compositions[9][10][11]

Bismuth Trioxide
(wt. %)

Manganese (wt. %) Tin (wt. %) Burn Rate (mm/s)

Varies Varies Varies 2.9 - 10.9
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Note: The slowest burning compositions were associated with the formation of the intermetallic

compound Mn₃Sn.[9][10]

Experimental Protocol: Burn Rate Testing of Time Delay
Compositions
This protocol describes a method for determining the burn rate of pyrotechnic time delay

compositions.

Materials:

Prepared pyrotechnic composition

Glass tubes of known length and internal diameter

Packing tool to ensure consistent density

Ignition source (e.g., hot wire, pyrotechnic igniter)

High-speed camera or a timer and visual observation

Safety enclosure for combustion

Procedure:

Composition Preparation: Prepare the time delay composition by thoroughly mixing the fuel

(e.g., manganese, tin) and bismuth trioxide powders.

Tube Loading: Accurately measure the length of the glass tube. Load the pyrotechnic

composition into the glass tube in small increments, tamping each increment to a consistent

density.

Ignition Setup: Place the loaded tube in a safety enclosure. Position the ignition source at

one end of the pyrotechnic column.

Burn Rate Measurement:
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High-Speed Camera Method: Record the combustion event with a high-speed camera.

Analyze the footage to determine the time it takes for the combustion front to travel the

known length of the pyrotechnic column.

Timer Method: Simultaneously start the timer and activate the ignition source. Stop the

timer when the combustion front reaches the end of the column.

Calculation: Calculate the burn rate using the formula: Burn Rate (mm/s) = Length of

Pyrotechnic Column (mm) / Time of Combustion (s)

Data Recording: Repeat the experiment multiple times to ensure reproducibility and calculate

an average burn rate.

Visualization: Logical Relationship in Time Delay
Performance

Factors Influencing Bismuth-Based Time Delay Performance

Composition
(Fuel:Oxidizer Ratio)

Burn Rate

Reaction Products
(e.g., MnO, Bi, Mn3Sn) Particle Size Packing Density Binder Presence/Type

 (Negative Effect) (Influences)
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Caption: Key factors influencing the burn rate of bismuth-based time delay compositions.
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Application as a Smoke and Color Agent
Bismuth compounds can also be utilized in the production of colored smokes and flames.

Bismuth subnitrate, in particular, has been patented for use in compositions that produce both

a yellow smoke and a yellow flame simultaneously.

Quantitative Data: Yellow Smoke and Flame
Composition
The following table details a patented formulation for a yellow smoke and flame pyrotechnic

composition.

Component Percentage (wt. %)

Bismuth Subnitrate 65 - 85%

Fuel (Magnesium or Silicon) 5 - 30%

Epoxy Binder 5 - 13%

Experimental Protocol: Evaluation of Smoke
Composition
Materials:

Prepared smoke composition

Combustion chamber with an exhaust system

Spectrometer for color analysis

Video recording equipment

Procedure:

Sample Preparation: Prepare a pressed pellet of the smoke composition of a known weight.

Combustion: Place the sample in the combustion chamber and ignite it remotely.
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Smoke and Flame Observation: Visually observe and record the color and density of the

smoke and flame produced.

Spectral Analysis: Use a spectrometer to analyze the emission spectrum of the flame to

quantitatively assess its color properties.

Smoke Density Measurement (Optional): If equipped, use optical density sensors within the

chamber to quantify the obscurity of the smoke.

Visualization: Signaling Pathway for Smoke and Flame
Production

Reaction Pathway for Bismuth-Based Smoke and Flame

Ignition

Decomposition of
Bismuth Subnitrate

Oxidation of Fuel
(Mg or Si)

 (Provides Oxygen)

Reaction Products

Yellow Smoke
(Condensed Bismuth Species)

Yellow Flame
(Incandescent Particles)
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Caption: Simplified reaction pathway for the generation of smoke and flame from a bismuth

subnitrate composition.

Conclusion
Bismuth oxide and its related compounds offer versatile and safer alternatives to traditional

heavy metal-containing pyrotechnic materials. Their application in crackling stars, time delay

compositions, and colored smoke formulations demonstrates their utility and adaptability. The

provided quantitative data and experimental protocols serve as a foundation for further

research and development in the field of environmentally friendly pyrotechnics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667447#application-of-bismuth-oxide-in-
pyrotechnics-and-fireworks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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